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This technical guide provides an in-depth analysis of the spectroscopic data for Methyl 5-
hydroxy-6-methoxypicolinate (CsHoNOa4, Molecular Weight: 183.16 g/mol ), a substituted
pyridine derivative of interest in medicinal chemistry and materials science. This document is
intended for researchers, scientists, and drug development professionals, offering a detailed
examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data. The insights provided herein are based on established spectroscopic principles and
data from analogous structures, offering a robust framework for the identification and
characterization of this compound.

Molecular Structure and Key Features

Methyl 5-hydroxy-6-methoxypicolinate is a highly functionalized pyridine ring with a methyl
ester at the 2-position, a hydroxyl group at the 5-position, and a methoxy group at the 6-
position. This substitution pattern gives rise to a unique electronic environment, which is
reflected in its spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
predicted *H and 3C NMR data for Methyl 5-hydroxy-6-methoxypicolinate are presented
below, based on the analysis of substituent effects on the pyridine ring.[1][2][3][4][5]

Predicted *H NMR Data

The *H NMR spectrum is expected to show distinct signals for the aromatic protons and the
methyl groups of the ester and ether functionalities. The chemical shifts are influenced by the
electron-donating and electron-withdrawing nature of the substituents on the pyridine ring.

) Predicted Chemical o Coupling Constant

Proton Assignment _ Multiplicity
Shift (8, ppm) (J, Hz)

H-3 75-77 d ~8.0
H-4 7.0-7.2 d ~8.0
OCHs (ester) 3.8-4.0 S
OCHs (ether) 39-41 S
OH 9.0-11.0 brs

Causality Behind Predictions:

e The aromatic protons H-3 and H-4 are expected to appear as doublets due to coupling with
each other.

o The methyl ester and methoxy ether protons will each appear as a singlet, as they have no
adjacent protons to couple with.

o The hydroxyl proton is expected to be a broad singlet and its chemical shift can vary with
concentration and solvent.

Predicted **C NMR Data

The 13C NMR spectrum will provide information on the carbon framework of the molecule. The
chemical shifts are predicted based on the electronic environment of each carbon atom.[1][3][6]

[7]
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Carbon Assignment Predicted Chemical Shift (8, ppm)
C-2 (C=0) 165 - 170

C-3 120 - 125

C-4 115 - 120

C-5 145 - 150

C-6 150 - 155

C (ester OCHs) 52 -55

C (ether OCHs) 55 - 60

C (pyridine C2) 140 - 145

Causality Behind Predictions:
e The carbonyl carbon of the ester group is expected to be the most downfield signal.

e The carbons attached to the electronegative oxygen and nitrogen atoms (C-2, C-5, and C-6)
will also be deshielded and appear at higher chemical shifts.

o The methyl carbons of the ester and ether groups will appear at the lowest chemical shifts
(most upfield).

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a sample like Methyl 5-hydroxy-6-
methoxypicolinate is as follows:

o Sample Preparation: Accurately weigh approximately 10-20 mg of the high-purity compound
into a clean, dry vial. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
DMSO-ds, CDClIs). Ensure complete dissolution. Transfer the solution to a 5 mm NMR tube.

e Instrument Setup: Use a 400 MHz or higher NMR spectrometer. Tune and match the probe
for both *H and 3C nuclei. Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity.
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» 'H NMR Acquisition:

o

Pulse Program: A standard single-pulse experiment.

[¢]

Spectral Width: Approximately 16 ppm, centered around 8 ppm.

[¢]

Acquisition Time: 2-4 seconds.

[e]

Relaxation Delay: 1-2 seconds.

o

Number of Scans: 16-64, depending on the sample concentration.
e 13C NMR Acquisition:
o Pulse Program: A proton-decoupled single-pulse experiment.
o Spectral Width: Approximately 200-220 ppm, centered around 110 ppm.
o Acquisition Time: 1-2 seconds.
o Relaxation Delay: 2-5 seconds.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The predicted IR absorption bands for Methyl 5-hydroxy-
6-methoxypicolinate are listed below.[8][9][10]
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Predicted Wavenumber

Vibrational Mode Intensity

(cm~)
O-H stretch (hydroxyl) 3200 - 3600 Broad, Strong
C-H stretch (aromatic) 3000 - 3100 Medium
C-H stretch (aliphatic, CHs) 2850 - 3000 Medium
C=0 stretch (ester) 1700 - 1730 Strong, Sharp
C=C and C=N stretch (pyridine )
) 1400 - 1600 Medium to Strong
ring)
C-O stretch (ester and ether) 1000 - 1300 Strong

Causality Behind Predictions:

The broad, strong absorption in the 3200-3600 cm~1 region is characteristic of the O-H
stretching of the hydroxyl group, with the broadness due to hydrogen bonding.

A strong, sharp peak around 1700-1730 cm~1 is indicative of the carbonyl (C=0) group of the
methyl ester.

The absorptions in the 1400-1600 cm~* range are characteristic of the C=C and C=N
stretching vibrations of the pyridine ring.

Strong bands in the 1000-1300 cm~1 region correspond to the C-O stretching of the ester
and methoxy groups.

Experimental Protocol for IR Spectroscopy

Sample Preparation (ATR): Place a small amount of the solid sample directly onto the
diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Collect the spectrum over a range of 4000-400 cm™1,

Background Correction: A background spectrum of the clean ATR crystal should be recorded
and subtracted from the sample spectrum.
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation. The predicted mass spectrum of Methyl
5-hydroxy-6-methoxypicolinate is detailed below.[11][12]

m/z Predicted lon Interpretation
183 [M]*+ Molecular lon
168 [M - CHs]* Loss of a methyl radical
152 [M - OCHs]* Loss of a methoxy radical
Loss of the carbomethoxy
124 [M - COOCHs]*
group
Subsequent loss of carbon
96 [124 - COJ*

monoxide

Causality Behind Predictions:

e The molecular ion peak [M]* is expected at an m/z of 183, corresponding to the molecular

weight of the compound.

o Common fragmentation pathways for esters include the loss of the alkoxy group (-OCHs) or
the entire ester group (-COOCH:S3).

e The loss of a methyl radical from either the methoxy group or the ester is also a likely

fragmentation.

Predicted Fragmentation Pathway

[M - OCHs]*
m/z = 152

[M - COOCHs]* -CO [124 - COl*+
m/z =124 m/z = 96

[M]*

m/z = 183 - COOCH:
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Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for Methyl 5-hydroxy-6-methoxypicolinate.

Experimental Protocol for Mass Spectrometry

e Sample Introduction: The sample can be introduced via direct infusion or coupled with a
chromatographic technique like Gas Chromatography (GC) or Liquid Chromatography (LC).

« lonization: Electron lonization (El) is a common method for this type of molecule.

e Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer
(e.g., quadrupole, time-of-flight).

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and scientifically
grounded framework for the characterization of Methyl 5-hydroxy-6-methoxypicolinate. The
predicted NMR, IR, and MS data, along with the provided experimental protocols, will be
invaluable to researchers in confirming the identity and purity of this compound in various
applications, from synthetic chemistry to drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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